Methyl 2',4',6,6'-tetramethoxy[1,1'-biphenyl]-3-carboxylate

• Molecular Formula: C18H20O6
• Molecular Weight: 332.3 g/mol
• IUPAC Name: methyl 4-methoxy-3-(2,4,6-trimethoxyphenyl)benzoate
• InChI: InChI=1S/C18H20O6/c1-20-12-9-15(22-3)17(16(10-12)23-4)13-8-11(18(19)24-5)6-7-14(13)21-2/h6-10H,1-5H3
• InChI Key: GCWWCXVSNMNLFQ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)OC)C2=C(C=C(C=C2OC)OC)OC

Description

Methyl 2',4',6,6'-tetramethoxy[1,1'-biphenyl]-3-carboxylate, also known as Methyl TBCM, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

Methyl 2',4',6,6'-tetramethoxy[1,1'-biphenyl]-3-carboxylate TBCM has been studied for its potential applications in various fields, including:
1. Organic electronics: this compound TBCM has been used as a hole-transporting material in organic light-emitting diodes (OLEDs) and organic solar cells (OSCs). It has been found to improve the efficiency and stability of these devices.
2. Medicinal chemistry: this compound TBCM has been studied for its potential as a drug candidate. It has been found to have anticancer, antiviral, and antifungal properties.
3. Material science: this compound TBCM has been used as a building block in the synthesis of various materials, including dendrimers and polymers.

Mechanism of Action

The mechanism of action of Methyl 2',4',6,6'-tetramethoxy[1,1'-biphenyl]-3-carboxylate TBCM is not fully understood. However, it is believed to interact with various enzymes and proteins in cells, leading to changes in their activity. It has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in gene expression regulation. This inhibition leads to changes in the expression of various genes, including those involved in cell growth and differentiation.
Biochemical and Physiological Effects
This compound TBCM has been found to have various biochemical and physiological effects, including:
1. Anticancer activity: this compound TBCM has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has been suggested that its anticancer activity is due to its ability to inhibit HDACs.
2. Antiviral activity: this compound TBCM has been found to inhibit the replication of various viruses, including HIV-1 and herpes simplex virus (HSV). It has been suggested that its antiviral activity is due to its ability to inhibit HDACs.
3. Antifungal activity: this compound TBCM has been found to inhibit the growth of various fungi, including Candida albicans and Aspergillus fumigatus.

Advantages and Limitations for Lab Experiments

Methyl 2',4',6,6'-tetramethoxy[1,1'-biphenyl]-3-carboxylate TBCM has several advantages and limitations for lab experiments. Some advantages include:
1. High purity: this compound TBCM can be synthesized with high purity, which is important for its use in various applications.
2. Stability: this compound TBCM is stable under various conditions, which makes it suitable for use in various experiments.
3. Versatility: this compound TBCM can be used in various fields, including organic electronics, medicinal chemistry, and material science.
Some limitations of this compound TBCM include:
1. Limited solubility: this compound TBCM has limited solubility in common solvents, which can make it difficult to work with in certain experiments.
2. High cost: this compound TBCM is relatively expensive, which can limit its use in certain experiments.
3. Limited research: Despite its potential applications, there is still limited research on this compound TBCM, which can limit its use in certain fields.

Future Directions

There are several future directions for research on Methyl 2',4',6,6'-tetramethoxy[1,1'-biphenyl]-3-carboxylate TBCM, including:
1. Further investigation of its mechanism of action: More research is needed to fully understand the mechanism of action of this compound TBCM and its interactions with various enzymes and proteins.
2. Development of new applications: this compound TBCM has potential applications in various fields, and more research is needed to explore its potential in these areas.
3. Synthesis of new derivatives: Synthesis of new derivatives of this compound TBCM could lead to compounds with improved properties for various applications.
Conclusion
This compound TBCM is a chemical compound with potential applications in various fields, including organic electronics, medicinal chemistry, and material science. Its mechanism of action is not fully understood, but it has been found to have anticancer, antiviral, and antifungal properties. This compound TBCM has several advantages and limitations for lab experiments, and there are several future directions for research on this compound.

Synthesis Methods

The synthesis of Methyl 2',4',6,6'-tetramethoxy[1,1'-biphenyl]-3-carboxylate TBCM involves the reaction of 2,4,6,6'-tetramethoxy[1,1'-biphenyl]-3-carboxylic acid with methanol and sulfuric acid. The reaction occurs under reflux conditions, and the resulting product is purified through recrystallization. The yield of the synthesis is around 60-70%.